Cas no 329201-21-0 (3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 2'',4',4'''-Tri-Me ether)

3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 2'',4',4'''-Tri-Me ether structure
329201-21-0 structure
Product Name:3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 2'',4',4'''-Tri-Me ether
CAS No:329201-21-0
MF:C33H24O11
MW:596.537070274353
CID:6748461
Update Time:2024-03-03

3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 2'',4',4'''-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 2'',4',4'''-Tri-Me ether
    • Inchi: 1S/C33H24O11/c1-40-18-7-4-15(5-8-18)24-14-22(37)29-26(43-24)13-19-27(16-6-9-23(41-2)20(35)10-16)33(44-32(19)30(29)38)31(39)28-21(36)11-17(34)12-25(28)42-3/h4-14,34-36,38H,1-3H3
    • InChI Key: WAILTZHTPABBBY-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2OC3C(=C(C4=C(C=3)C(C3C=C(O)C(OC)=CC=3)=C(C(C3C(OC)=CC(O)=CC=3O)=O)O4)O)C(=O)C=2)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • XLogP3: 3.073
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